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Introduction
The β-galactosidase assay is a cornerstone of molecular biology research, widely employed as

a reporter system to study gene expression, protein-protein interactions, and the efficacy of

various compounds in drug development. The assay quantifies the activity of the enzyme β-

galactosidase, the product of the lacZ gene. A common and reliable method for this

quantification utilizes the chromogenic substrate o-nitrophenyl-β-D-galactopyranoside (ONPG).

[1][2][3] When cleaved by β-galactosidase, the colorless ONPG is hydrolyzed into galactose

and o-nitrophenol, the latter of which is a yellow compound that can be quantified

spectrophotometrically.[1][3] This document provides detailed application notes and protocols

for performing a quantitative β-galactosidase assay using ONPG.

Principle of the Assay
The enzymatic reaction at the core of this assay is the hydrolysis of ONPG by β-galactosidase.

ONPG is an analog of lactose, the natural substrate for the enzyme.[3] The reaction produces

galactose and o-nitrophenol. The amount of yellow o-nitrophenol produced is directly

proportional to the enzymatic activity of β-galactosidase under conditions of substrate excess.

The absorbance of the resulting yellow solution is measured at a wavelength of 420 nm.[4][5]

The assay is terminated by the addition of a high-pH solution, typically 1 M sodium carbonate

(Na₂CO₃), which stops the enzymatic reaction by denaturing the enzyme.[6]
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Applications
The quantitative ONPG assay has a broad range of applications in various research fields:

Reporter Gene Assays: The lacZ gene is a commonly used reporter gene in transfection

experiments.[7] The level of β-galactosidase activity directly correlates with the expression

level of a gene of interest when its promoter is fused to the lacZ gene.

Yeast Two-Hybrid (Y2H) Systems: This assay is integral to the Y2H system for studying

protein-protein interactions.[1][8][9][10] The interaction between two fusion proteins (a "bait"

and a "prey") reconstitutes a functional transcription factor, which then drives the expression

of a reporter gene, often lacZ. The strength of the interaction can be quantified by measuring

β-galactosidase activity.[1]

Drug Screening: The assay can be adapted for high-throughput screening of compound

libraries to identify molecules that modulate gene expression or specific protein-protein

interactions.

Microbiology: It is used to differentiate bacteria based on their ability to ferment lactose,

distinguishing late lactose fermenters from non-lactose fermenters in families like

Enterobacteriaceae.[11][12]

Signaling Pathway: Yeast Two-Hybrid (Y2H) System
The Yeast Two-Hybrid system is a powerful genetic method to identify and characterize protein-

protein interactions. The principle relies on the modular nature of transcription factors, which

typically have a DNA-binding domain (DBD) and a transcription activation domain (AD). In the

Y2H system, the two proteins of interest, the "bait" and the "prey," are genetically fused to the

DBD and AD, respectively. If the bait and prey proteins interact, the DBD and AD are brought

into close proximity, reconstituting a functional transcription factor that can bind to an upstream

activating sequence (UAS) and drive the expression of a downstream reporter gene, such as

lacZ. The resulting β-galactosidase activity can then be quantified using the ONPG assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10762244?utm_src=pdf-custom-synthesis
https://bio.libretexts.org/Bookshelves/Biotechnology/Encyclopedia_of_Biological_Methods_(Mattaini)/21%3A_ONPG_Assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC4865525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4865525/
https://microbeonline.com/onpg-test-galactosidase-principle-procedure-results/
https://microbeonline.com/onpg-test-galactosidase-principle-procedure-results/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/bgalassay_man.pdf
http://rpdata.caltech.edu/courses/aph162/2006/Protocols/betagalprotocol.pdf
https://rothlab.ucdavis.edu/protocols/beta-galactosidase-3.shtml
https://resources.amsbio.com/Datasheets/A10200K.pdf
https://pubmed.ncbi.nlm.nih.gov/15152608/
https://pubmed.ncbi.nlm.nih.gov/15152608/
https://www.tandfonline.com/doi/full/10.2144/04365PT03
https://www.tandfonline.com/doi/pdf/10.2144/04365PT03
https://microbenotes.com/o-nitrophenyl-%CE%B2-d-galactopyranoside-onpg-test/
https://microbiologyinfo.com/onpg-test/
https://www.benchchem.com/product/b10762244#quantitative-galactosidase-assay-using-onpg
https://www.benchchem.com/product/b10762244#quantitative-galactosidase-assay-using-onpg
https://www.benchchem.com/product/b10762244#quantitative-galactosidase-assay-using-onpg
https://www.benchchem.com/product/b10762244#quantitative-galactosidase-assay-using-onpg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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